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Compound of Interest

Compound Name:
2-Isocyano-3-phenylpropionic acid

methyl ester

CAS No.: 63157-14-2

Cat. No.: B1608110

Get Quote

This guide provides a comprehensive overview of 2-Isocyano-3-phenylpropionic acid methyl
ester, a versatile reagent in organic synthesis. It is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis, offering in-depth

information on its properties, synthesis, and applications.

Core Molecular Attributes
2-Isocyano-3-phenylpropionic acid methyl ester, also known as methyl 2-isocyano-3-

phenylpropanoate, is a crucial intermediate in various synthetic pathways. Its fundamental

molecular characteristics are summarized below.

Property Value Source(s)

Molecular Formula C₁₁H₁₁NO₂ [1][2]

Molecular Weight 189.21 g/mol [1][2]

CAS Number 63157-14-2 [1][2]
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These core attributes are the foundation for understanding the compound's reactivity and

stoichiometric behavior in chemical reactions.

Synthesis and Mechanistic Insights
The synthesis of 2-Isocyano-3-phenylpropionic acid methyl ester is a critical process, with

established protocols ensuring high purity and yield.

Standard Synthesis Protocol
A common and effective method for the synthesis of the title compound involves the reaction of

L-phenylalanine methyl ester hydrochloride with triphosgene.[3] This procedure is favored for

its efficiency and scalability.

Experimental Protocol:

Reaction Setup: A biphasic mixture is prepared by combining L-phenylalanine methyl ester

hydrochloride in methylene chloride and a saturated aqueous solution of sodium bicarbonate

in a three-necked, round-bottomed flask equipped with a mechanical stirrer.[3]

Cooling: The mixture is cooled in an ice bath to control the exothermic nature of the reaction.

[3]

Reagent Addition: Triphosgene is added in a single portion while the mixture is stirred

mechanically.[3]

Reaction Time: The reaction is allowed to proceed for 15 minutes in the ice bath.[3]

Workup: The organic layer is separated, and the aqueous layer is extracted multiple times

with methylene chloride.[3]

Purification: The combined organic layers are dried, filtered, and concentrated under reduced

pressure. The resulting oil is then purified by Kugelrohr distillation to yield the final product as

a colorless oil.[3]

The causality behind this experimental design lies in the need to generate the isocyanate in

situ from the corresponding amine under conditions that prevent its hydrolysis. The biphasic
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system with sodium bicarbonate is crucial for neutralizing the HCl generated during the

reaction, thus protecting the acid-sensitive product.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 2-Isocyano-3-phenylpropionic acid methyl ester.

Chemical Reactivity and Applications
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The isocyano group in 2-Isocyano-3-phenylpropionic acid methyl ester is a highly reactive

functional group, making it a valuable building block in organic synthesis.

Multicomponent Reactions
This compound is a key intermediate in multicomponent reactions, such as the Ugi reaction.[1]

This reactivity allows for the efficient construction of complex molecules, which is particularly

valuable in pharmaceutical and agrochemical research.[1]

Synthesis of Heterocyclic Compounds
It is widely used in the preparation of nitrogen-containing heterocyclic compounds.[1] The

isocyano group's ability to participate in various cyclization reactions makes it a versatile tool

for synthetic chemists.

Peptidomimetics and Drug Discovery
The compound's structure, being an amino acid derivative, makes it an excellent starting

material for the formation of peptidomimetics and functionalized amino acid derivatives.[1] This

has significant implications in drug discovery, where the modification of peptide structures is a

common strategy to improve their therapeutic properties.

Click Chemistry and Library Synthesis
2-Isocyano-3-phenylpropionic acid methyl ester also finds applications in click chemistry

and the synthesis of chemical libraries for high-throughput screening.[1] Its reliable reactivity

makes it suitable for the rapid generation of a diverse range of compounds.

Spectroscopic and Physical Properties
The characterization of 2-Isocyano-3-phenylpropionic acid methyl ester is confirmed

through various spectroscopic techniques.
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Spectroscopic Data Values

IR (CHCl₃) cm⁻¹ 2260, 1747

¹H NMR (400 MHz, CDCl₃) δ
3.03 (dd, 1H), 3.16 (dd, 1H), 3.81 (s, 3H), 4.27

(dd, 1H), 7.18-7.21 (m, 2H), 7.27-7.36 (m, 3H)

¹³C NMR (125 MHz, CDCl₃) δ
39.6, 52.8, 58.3, 126.7, 127.2, 128.4, 129.1,

135.4, 170.7

Note: The NMR data corresponds to the (S)-enantiomer, Methyl (S)-2-isocyanato-3-

phenylpropanoate, which has a different functional group (isocyanate) but provides a reference

for the carbon skeleton.

Handling and Storage
Proper handling and storage are essential to maintain the integrity of 2-Isocyano-3-
phenylpropionic acid methyl ester.

Storage: The compound should be stored at 2-8°C in a sealed, dry environment.[1]

Form: It is typically supplied as a solid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608110?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

